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Compound of Interest

Compound Name: Tylosin Phosphate

Cat. No.: B1662204

In the realm of swine production, the use of in-feed antibiotics for therapeutic and prophylactic
purposes remains a critical component of herd health management. Among the macrolide
antibiotics, Tylosin Phosphate and its semi-synthetic derivative, Tilmicosin, are frequently
utilized to combat respiratory and enteric diseases. This guide provides a detailed, objective
comparison of the efficacy of these two compounds, supported by experimental data, for
researchers, scientists, and drug development professionals.

Mechanism of Action: Targeting Bacterial Protein
Synthesis

Both Tylosin and Tilmicosin are macrolide antibiotics that function by inhibiting bacterial protein
synthesis.[1][2] Their primary target is the 50S ribosomal subunit of susceptible bacteria. By
binding to the nascent peptide exit tunnel near the peptidyl transferase center, they interfere
with the translocation step of peptide chain elongation, effectively halting bacterial growth and
replication.[3][4] This bacteriostatic action allows the host's immune system to overcome the
infection.[3]

Tilmicosin, being a derivative of Tylosin, shares this core mechanism but has structural
modifications that enhance its potency and spectrum of activity against certain pathogens.[3][5]
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Diagram 1: Mechanism of Action of Tylosin and Tilmicosin.

Comparative Efficacy in Growth Performance

The impact of Tylosin Phosphate on swine growth performance has been a subject of
numerous studies, with varied outcomes often dependent on the health status and
environmental conditions of the animals.

In a study involving pigs in a biosecure, all-in-all-out housing system, supplementation with
Tylosin Phosphate did not significantly affect the final weight, total gain, or average daily gain
(ADG).[6][7] However, it did appear to significantly increase the lean muscle content of the
carcass.[6][7] Conversely, other studies have reported that Tylosin can improve growth rate and
feed conversion efficiency, particularly in nursery pigs.[8] A study on weaned piglets showed
that those in the Tylosin group had a significantly higher average daily feed intake (ADFI),
leading to a higher body weight at the end of the five-week experimental period compared to
the control group.[8]

Tilmicosin has also been evaluated for its effects on growth performance, often in the context of
disease control. In clinical trials for the control of pneumonia caused by Actinobacillus
pleuropneumoniae and Pasteurella multocida, pigs receiving Tilmicosin in their feed showed
significantly improved weight gain and feed conversion compared to non-medicated pigs.[9]
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Table 1: Effect of Tylosin Phosphate on Swine Growth Performance

Parameter

Tylosin Phosphate
Group

Control Group

Study Conditions

Final Weight (kg)

No significant

difference

No significant

difference

Biosecure, all-in-all-
out system|[6][7]

Average Daily Gain (
g/day )

~950

~950

Biosecure, all-in-all-
out system|[6][7]

Feed Conversion

Ratio

Similar to control

Similar to Tylosin

group

Biosecure, all-in-all-
out system|[6][7]

Loin Muscle Depth

Significantly increased

Biosecure, all-in-all-

(cm) (P=0.04) out system[6][7]

Body Weight at day o ) Lower than Tylosin Nursery pigs, 5-week
Significantly higher ]

35 (kg) group trial[8]

Average Daily Feed o ) Lower than Tylosin Nursery pigs, 5-week
Significantly higher

Intake

group

trial[8]

Table 2: Effect of Tilmicosin on Swine Growth Performance in the Presence of Respiratory

group

Disease
Tilmicosin Group .
Parameter Control Group Study Conditions
(200-400 pglg)
Lower than Tilmicosin Commercial herds
Weight Gain Significantly improved

with pneumonia[9]

Feed Conversion

Significantly improved

Lower than Tilmicosin

group

Commercial herds

with pneumonia[9]

Mortality (pneumonia-

related)

Significantly lower

Higher than Tilmicosin

group

Commercial herds

with pneumonia[9]

Efficacy Against Specific Swine Pathogens
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Porcine Proliferative Enteropathy (lleitis)

Both Tylosin Phosphate and Tilmicosin have demonstrated efficacy against Lawsonia
intracellularis, the causative agent of Porcine Proliferative Enteropathy (PPE), commonly
known as ileitis.

Oral administration of Tylosin Phosphate has been shown to be effective for both the
prevention and treatment of PPE.[10] In a challenge study, pigs receiving Tylosin Phosphate
either before or after exposure to L. intracellularis did not develop clinical signs or lesions of
PE, unlike the untreated, challenged group which exhibited reduced weight gain and diarrhea.
[10] Another study using an injectable form of Tylosin also reported positive treatment
responses, with improvements in clinical signs, reduced bacterial shedding, and better average
daily weight gain.[11][12][13]

In vitro studies have shown that both Tylosin and Tilmicosin are highly active against L.
intracellularis.[14] One study found Tilmicosin to be one of the most active antimicrobials
against both intracellular and extracellular forms of the bacterium.[14]

Table 3: Efficacy of Tylosin Phosphate and Tilmicosin against Lawsonia intracellularis

Antimicrobial Efficacy Metric Results Study Type
) Prevention of clinical ) In vivo challenge
Tylosin Phosphate ] ] Effective
signs and lesions study[10]
o Improvement in ) In vivo challenge
Tylosin (injectable) o ) Effective
clinical signs, ADG study[11][12][13]
Tylosin Intracellular MIC 0.25to 0.5 pg/mi In vitro[14]
Tilmicosin Intracellular MIC 0.125 pg/ml In vitro[14]

Swine Respiratory Disease

Tylosin and Tilmicosin are both indicated for the treatment and control of swine respiratory
diseases. Tilmicosin, in particular, is often highlighted for its efficacy against key respiratory
pathogens.
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In an experimental infection model with Mycoplasma hyopneumoniae, in-feed medication with
Tylosin significantly reduced respiratory disease scores and lung lesion scores compared to
untreated, infected pigs.[15]

Clinical trials have demonstrated that Tilmicosin administered in feed is effective for the control
of pneumonia caused by Actinobacillus pleuropneumoniae and Pasteurella multocida.[9]
Studies have shown that Tilmicosin can lead to improvements in clinical scores, reduced
mortality, and better growth performance in the face of a respiratory disease challenge.[9][16]
Furthermore, feeding Tilmicosin has been shown to result in the elimination of Pasteurella spp.
and Haemophilus spp. from the nasal passages of pigs with enzootic pneumonia.[17]

Table 4: Efficacy against Swine Respiratory Pathogens

Antimicrobial Pathogen Efficacy Metric Results

Significantly lower

) Mycoplasma Respiratory Disease
Tylosin Phosphate ) than untreated (0.54
hyopneumoniae Score
vs 1.54)[15]
Significantly lower
) Mycoplasma )
Tylosin Phosphate Lung Lesion Score than untreated (1.72

hyopneumoniae
vs 5.27)[15]

) Significantly lower
o A. pleuropneumoniae _ .
Tilmicosin ) Mortality than non-medicated
& P. multocida

pigs[9]
o A. pleuropneumoniae Clinical Impression Significantly
Tilmicosin i .
& P. multocida Scores improved[9]

Experimental Protocols
Growth Performance and Efficacy Trial for Tylosin
Phosphate

A study evaluating Tylosin Phosphate in a biosecure environment utilized the following
protocol[6][7]:
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Animals: 384 pigs with a mean initial live weight of 20.8 kg were randomly assigned to 2
dietary treatments.

Housing: An all-in-all-out facility with strict biosecurity protocols.

Treatments:

o Control: Commercial barley-based diet.

o Tylosin Group: Commercial barley-based diet with the addition of Tylosin Phosphate.

Data Collection: Pigs were weighed at the start and at slaughter. Feed consumption, disease
incidence, and mortality were recorded daily. Carcass characteristics were measured at
slaughter.
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Diagram 2: Experimental Workflow for Tylosin Growth Trial.

Efficacy Dose Determination for Tilmicosin Phosphate in
Respiratory Disease

An efficacy dose determination study for Tilmicosin Phosphate against A. pleuropneumoniae
followed this design[16]:
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Animals: Clinically normal pigs weighing between 13.6 and 36.3 kg.
Challenge Model: Seeder pigs were used to naturally infect the trial pigs.

Treatments: Five doses of Tilmicosin Phosphate (0, 100, 200, 300, and 400 ug/g) were
administered in the feed for 21 days.

Procedure: Experimental feeds were provided 7 days before the introduction of seeder pigs
and continued for 14 days after.

Data Collection: Clinical impression scores, rectal temperatures, and weight gain were
monitored. Post-mortem examinations determined lung lesion scores and bacterial
presence.
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Diagram 3: Tilmicosin Respiratory Disease Trial Workflow.

Effects on Gut Microbiota
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The use of in-feed antibiotics can influence the composition of the swine gut microbiota. A
study on Tylosin as a feed additive found that while it did not significantly alter the rate of
weight increase, it did lead to a rapid increase in the relative abundance of the phylum
Firmicutes.[18][19] The study suggested that Tylosin may accelerate the maturation of the
swine gut microbiota rather than fundamentally altering its composition.[18][19] Another study
observed that therapeutic use of tylosin in infected pigs reduced the diversity of gut microbiota,
with a decrease in Bacteroidetes and Firmicutes and an increase in Proteobacteria.[20]

Conclusion

Both Tylosin Phosphate and Tilmicosin are effective macrolide antibiotics for managing key
bacterial diseases in swine.

e Tylosin Phosphate has demonstrated efficacy in improving growth performance in nursery
pigs and in treating and preventing porcine proliferative enteropathy and mycoplasmal
pneumonia.[8][10][15] Its effect on growth performance in finisher pigs under high-health
conditions may be less pronounced.[6][7]

 Tilmicosin, a semi-synthetic derivative, generally exhibits higher potency and a broader
spectrum of activity against key respiratory pathogens.[5] It has shown significant efficacy in
controlling swine respiratory disease and has a positive impact on growth performance in
diseased animals.[9] In vitro data also suggests superior activity against Lawsonia
intracellularis compared to Tylosin.[14]

The choice between Tylosin Phosphate and Tilmicosin will depend on the specific pathogens
of concern, the health status of the herd, and economic considerations. For severe respiratory
disease outbreaks, the enhanced potency of Tilmicosin may be advantageous. For enteric
conditions like ileitis and as a growth promotant in younger pigs, Tylosin Phosphate remains a
proven and effective option. Further direct comparative studies under various field conditions
are warranted to provide a more definitive assessment of their relative efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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